2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide

• Molecular Formula: C27H32N6O3S
• Molecular Weight: 520.6 g/mol
• IUPAC Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-[1-[2-(4-hexoxyphenoxy)ethyl]indol-3-yl]methylideneamino]acetamide
• InChI: InChI=1S/C27H32N6O3S/c1-2-3-4-7-15-35-21-10-12-22(13-11-21)36-16-14-33-19-20(23-8-5-6-9-24(23)33)18-29-30-25(34)17-26-31-32-27(28)37-26/h5-6,8-13,18-19H,2-4,7,14-17H2,1H3,(H2,28,32)(H,30,34)/b29-18+
• InChI Key: RCYODCHPMFANSK-RDRPBHBLSA-N
• Isomeric SMILES: CCCCCCOC1=CC=C(C=C1)OCCN2C=C(C3=CC=CC=C32)/C=N/NC(=O)CC4=NN=C(S4)N
• SMILES: CCCCCCOC1=CC=C(C=C1)OCCN2C=C(C3=CC=CC=C32)C=NNC(=O)CC4=NN=C(S4)N

Description

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide, also known as ATIA, is a novel compound with potential applications in scientific research. ATIA is a synthetic compound that has been designed to target specific biological pathways and has shown promise in various research studies.

Mechanism of Action

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide exerts its effects through various mechanisms. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to induce apoptosis in cancer cells. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has also been shown to modulate the activity of certain neurotransmitters and to increase the levels of certain proteins involved in neuroprotection. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has been shown to inhibit the production of certain inflammatory cytokines and to modulate the activity of certain immune cells.
Biochemical and Physiological Effects:
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, to increase the levels of certain proteins involved in neuroprotection, and to modulate the activity of certain immune cells. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has been shown to have anti-inflammatory effects and to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable and can be stored for extended periods of time. However, there are also limitations to the use of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its effects. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide may have off-target effects that need to be taken into consideration when interpreting results.

Future Directions

There are several future directions for research on 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide. One area of research is to further elucidate its mechanism of action and to identify its molecular targets. Another area of research is to investigate its potential applications in other areas of scientific research, such as cardiovascular disease and metabolic disorders. Additionally, further studies are needed to investigate the safety and toxicity of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide in animal models and to determine its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide involves several steps, starting with the reaction of 2-amino-1,3,4-thiadiazole with ethyl chloroacetate to form 2-(1,3,4-thiadiazol-2-yl)acetic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 2-(1,3,4-thiadiazol-2-yl)acetohydrazide. In the final step, this compound is reacted with 1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indole-3-carbaldehyde to form 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide.

Scientific Research Applications

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has been studied for its potential applications in various areas of scientific research, including cancer therapy, neuroprotection, and inflammation. Studies have shown that 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide can inhibit the growth of cancer cells and induce apoptosis in cancer cells. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(1-{2-[4-(hexyloxy)phenoxy]ethyl}-1H-indol-3-yl)methylene]acetohydrazide has been shown to have anti-inflammatory effects in animal models of inflammation.